Cas no 2138158-09-3 (1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine)

1-(3-Methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine is a specialized triazole derivative featuring a methanesulfonyl and methylpropyl substituent. Its unique structure, combining a sulfonyl group with a triazole amine, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential for selective reactivity due to the electron-withdrawing sulfonyl group, which can enhance stability and influence binding interactions. Its well-defined molecular framework allows for precise modifications, making it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's purity and consistent performance underscore its utility in research and industrial settings.
1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine structure
2138158-09-3 structure
Product Name:1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine
CAS No:2138158-09-3
MF:C7H14N4O2S
MW:218.276659488678
CID:6484269
PubChem ID:165480636
Update Time:2025-05-23

1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine
    • EN300-1114095
    • 2138158-09-3
    • Inchi: 1S/C7H14N4O2S/c1-6(5-14(2,12)13)3-11-4-7(8)9-10-11/h4,6H,3,5,8H2,1-2H3
    • InChI Key: UTZAOGUXNJBGHL-UHFFFAOYSA-N
    • SMILES: S(C)(CC(C)CN1C=C(N)N=N1)(=O)=O

Computed Properties

  • Exact Mass: 218.08374688g/mol
  • Monoisotopic Mass: 218.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 99.2Ų

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Additional information on 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 1-(3-Methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine (CAS: 2138158-09-3)

The compound 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine (CAS: 2138158-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine as a promising scaffold for drug development. The compound's unique structural features, including the triazole ring and methanesulfonyl group, contribute to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, with preliminary results indicating high selectivity and potency.

One of the most notable advancements in the study of this compound is its application in targeted cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine exhibited strong inhibitory effects on specific kinase targets associated with tumor proliferation. The study utilized advanced computational modeling and in vitro assays to validate the compound's mechanism of action, paving the way for further preclinical investigations.

In addition to its anticancer properties, recent research has also explored the compound's potential in treating neurodegenerative diseases. A study conducted by a team at Harvard Medical School revealed that 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine could modulate neuroinflammatory responses by targeting microglial activation. These findings suggest a dual therapeutic potential, making the compound a valuable candidate for multifactorial diseases.

The synthesis and optimization of 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine have also seen significant progress. Recent publications in Organic Letters and Tetrahedron have detailed novel synthetic routes that improve yield and purity while reducing production costs. These advancements are critical for scaling up production and facilitating future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the growing body of evidence supports the continued investigation of 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine as a versatile and potent therapeutic agent.

In conclusion, the latest research on 1-(3-methanesulfonyl-2-methylpropyl)-1H-1,2,3-triazol-4-amine underscores its potential across multiple therapeutic areas. With ongoing studies focusing on its mechanistic insights and clinical applicability, this compound represents a significant advancement in the field of chemical biology and drug discovery. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.

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